Cas no 63632-63-3 (1,2-Propanediamine, 2-methyl-N1-pentyl-)

1,2-Propanediamine, 2-methyl-N1-pentyl- structure
63632-63-3 structure
Product Name:1,2-Propanediamine, 2-methyl-N1-pentyl-
CAS No:63632-63-3
MF:C9H22N2
MW:158.284382343292
CID:831631
Update Time:2026-04-29

1,2-Propanediamine, 2-methyl-N1-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine, 2-methyl-N1-pentyl-
    • (2-AMINO-2-METHYLPROPYL)(PENTYL)AMINE
    • 2-Methyl-N<sup>1</sup>-pentyl-1,2-propanediamine
    • 1,2-propanediamine, 2-methyl-N< sup> 1<
    • 2-Methyl-N< sup> 1<
    • LogP
    • sup> -pentyl-
    • sup> -pentylpropan-1,2-diamin
    • sup> -pentylpropane-1,2-diamine
    • Inchi: InChI=1S/C9H22N2/c1-4-5-6-7-11-8-9(2,3)10/h11H,4-8,10H2,1-3H3
    • InChI Key: MXGARXKBWGDSSL-UHFFFAOYSA-N
    • SMILES: CCCCCNCC(C)(C)N

Computed Properties

  • Exact Mass: 158.17846
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 38.05
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